Cas no 17624-02-1 ( )

• Product name: &nbsp
• CAS No: 17624-02-1
• MF: C₁₃H₈O₄
• MW: 228.200223922729
• CID: 906416
• PubChem ID: 5382529

  Chemical and Physical Properties

Names and Identifiers

• 1,8-dihydroxyxanthen-9-one
• 1,8-dihydroxy-9H-xanthen-9-one
• 1,8-Dihydroxy-xanthen-9-on
• 1,8-dihydroxy-xanthen-9-one
• 1,8-Dihydroxyxanthon
• 1,8-dihydroxyxanthone
• AC1NTJPX
• CHEMBL494104
• CTK0H7231
• NSC143638
• Xanthenone-related compound
• BDBM11317
• DS-008496
• DTXSID70419281
• 17624-02-1
• NSC-143638
•  

• Inchi： InChI=1S/C13H8O4/c14-7-3-1-5-9-11(7)13(16)12-8(15)4-2-6-10(12)17-9/h1-6,14-15H
• InChI Key： XWPUJQLPABYIPZ-UHFFFAOYSA-N
• SMILES： C1=CC(=C2C(=C1)OC3=CC=CC(=C3C2=O)O)O

Computed Properties

• Exact Mass: 228.04224
• Monoisotopic Mass: 228.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.516
• Boiling Point: 470.7°C at 760 mmHg
• Flash Point: 190.3°C
• Refractive Index: 1.717
• PSA: 66.76
• LogP: 2.35740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans